4-Chloro-3-cyclopropoxyaniline
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Description
4-Chloro-3-cyclopropoxyaniline (molecular formula: C₉H₁₀ClNO) is an aromatic amine derivative characterized by a chlorine substituent at the 4-position and a cyclopropoxy group at the 3-position of the aniline ring. The cyclopropoxy moiety introduces steric and electronic effects distinct from linear alkoxy groups, influencing reactivity and intermolecular interactions.
Properties
Molecular Formula |
C9H10ClNO |
|---|---|
Molecular Weight |
183.63 g/mol |
IUPAC Name |
4-chloro-3-cyclopropyloxyaniline |
InChI |
InChI=1S/C9H10ClNO/c10-8-4-1-6(11)5-9(8)12-7-2-3-7/h1,4-5,7H,2-3,11H2 |
InChI Key |
JYZCXIYNEVYLFB-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)N)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-3-cyclopropoxyaniline typically involves the reaction of 4-chloroaniline with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The process can be summarized as follows:
Starting Materials: 4-chloroaniline and cyclopropyl alcohol.
Catalyst: A suitable acid or base catalyst.
Reaction Conditions: The reaction is typically carried out at elevated temperatures, often in the range of 80-120°C, under an inert atmosphere to prevent oxidation.
Industrial Production Methods
In an industrial setting, the production of 4-Chloro-3-cyclopropoxyaniline may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced purification techniques, such as distillation and recrystallization, is essential to obtain a high-purity product suitable for further applications.
Chemical Reactions Analysis
Types of Reactions
4-Chloro-3-cyclopropoxyaniline can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the chloro group to a hydrogen atom, yielding 3-cyclopropoxyaniline.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form a variety of derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide, to facilitate the reaction.
Major Products Formed
Oxidation: Formation of quinones or other oxidized derivatives.
Reduction: Formation of 3-cyclopropoxyaniline.
Substitution: Formation of various substituted aniline derivatives.
Scientific Research Applications
4-Chloro-3-cyclopropoxyaniline has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Chloro-3-cyclopropoxyaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the chloro and cyclopropoxy groups can influence the compound’s binding affinity and specificity. The exact pathways and targets are subject to ongoing research, but it is believed that the compound can modulate various biochemical processes.
Comparison with Similar Compounds
Table 1: Key Structural and Physical Properties
Key Observations :
- Electronic Effects : Electron-withdrawing groups (e.g., Cl, pyridinyloxy in ) increase electrophilicity of the aromatic ring, whereas cyclopropoxy (a moderately electron-donating group) may modulate reactivity differently.
- Biological Relevance : Pyridinyloxy () and trifluoromethylpyridinyl () substituents are common in agrochemicals, suggesting that 4-Chloro-3-cyclopropoxyaniline could serve similar roles with improved metabolic stability due to the cyclopropane ring.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
